Cas no 88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-)

88032-09-1 structure
Product name:1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-
- 5-(2-chlorophenyl)-1,3-diphenyl-1,2,4-triazole
- DTXSID20830947
- 5-(2-Chlorophenyl)-1,3-diphenyl-1H-1,2,4-triazole
- 88032-09-1
-
- Inchi: InChI=1S/C20H14ClN3/c21-18-14-8-7-13-17(18)20-22-19(15-9-3-1-4-10-15)23-24(20)16-11-5-2-6-12-16/h1-14H
- InChI Key: VKQBWDRUTRJOQP-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NN(C(=N2)C3=CC=CC=C3Cl)C4=CC=CC=C4
Computed Properties
- Exact Mass: 331.0876252g/mol
- Monoisotopic Mass: 331.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 30.7Ų
1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl- Related Literature
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
88032-09-1 (1H-1,2,4-Triazole, 5-(2-chlorophenyl)-1,3-diphenyl-) Related Products
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